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Compound of Interest

Compound Name:
(R,S)-Boc-2-amino-tetradecanoic

acid

Cat. No.: B154297 Get Quote

CAS Number: 129850-62-0

This in-depth technical guide serves as a comprehensive resource for researchers, scientists,

and drug development professionals on (R,S)-Boc-2-amino-tetradecanoic acid. This

document provides detailed information on its physicochemical properties, synthesis, analytical

characterization, and applications, with a focus on its role in peptide synthesis and the

biological significance of the broader class of N-acyl amino acids.

Physicochemical Properties
(R,S)-Boc-2-amino-tetradecanoic acid is a synthetic amino acid derivative featuring a tert-

butoxycarbonyl (Boc) protecting group on the alpha-amino group and a C14 fatty acid chain.[1]

[2] This lipoamino acid is a versatile building block in synthetic chemistry, particularly in the

fields of peptide science and drug discovery.
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Property Value Reference

CAS Number 129850-62-0 [1][2]

Molecular Formula C₁₉H₃₇NO₄ [1][2]

Molecular Weight 343.51 g/mol [1][2]

Appearance White powder [1][2]

Melting Point 56-63 °C [1][2]

Purity ≥ 99% (HPLC) [1][2]

Storage Conditions 0-8 °C [1][2]

Synthesis and Purification
The synthesis of (R,S)-Boc-2-amino-tetradecanoic acid involves the protection of the amino

group of 2-aminotetradecanoic acid with a tert-butoxycarbonyl (Boc) group. A general and

adaptable experimental protocol is provided below.

Experimental Protocol: Synthesis of (R,S)-Boc-2-amino-
tetradecanoic acid
Materials:

(R,S)-2-aminotetradecanoic acid

Di-tert-butyl dicarbonate ((Boc)₂O)

Sodium hydroxide (NaOH)

Dioxane

Water (deionized)

Ethyl acetate

5% aqueous citric acid solution
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Brine

Anhydrous sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

Hexane

Ethyl acetate

Procedure:

Dissolution: In a round-bottom flask, dissolve (R,S)-2-aminotetradecanoic acid (1 equivalent)

in a 1:1 mixture of dioxane and 1M aqueous sodium hydroxide solution.

Boc Protection: Cool the solution to 0 °C in an ice bath. Add di-tert-butyl dicarbonate

((Boc)₂O) (1.1 equivalents) portion-wise while stirring vigorously.

Reaction: Allow the reaction mixture to warm to room temperature and stir overnight.

Work-up:

Concentrate the reaction mixture under reduced pressure to remove the dioxane.

Wash the remaining aqueous solution with ethyl acetate (2x) to remove any unreacted

(Boc)₂O.

Acidify the aqueous layer to pH 3-4 with a 5% aqueous citric acid solution.

Extract the product with ethyl acetate (3x).

Combine the organic extracts, wash with brine, and dry over anhydrous sodium sulfate.

Purification:

Filter the solution and evaporate the solvent under reduced pressure to obtain the crude

product.
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Purify the crude product by silica gel column chromatography using a hexane/ethyl

acetate gradient to yield pure (R,S)-Boc-2-amino-tetradecanoic acid.

Workflow for Boc Protection:
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Reactants

Reaction Conditions

Process
Product

2-Aminotetradecanoic Acid

Boc Protection ReactionDi-tert-butyl dicarbonate

Base (e.g., NaOH)

Solvent (e.g., Dioxane/Water)

Temperature (0°C to RT)

Aqueous Work-up
Acidification & Extraction

Purification
Chromatography (R,S)-Boc-2-amino-

tetradecanoic acid
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Resin-bound Peptide
(N-terminally Boc-protected)

Boc Deprotection
(TFA/DCM)

Neutralization
(DIEA/DMF)

Coupling of
(R,S)-Boc-2-amino-tetradecanoic acid

Washing
(DMF/DCM)

Next Cycle

Elongated Peptide
(N-terminally Boc-protected)
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Biosynthesis

Signaling Degradation

Fatty Acid

Synthesizing Enzyme

Amino Acid

N-Acyl Amino Acid

GPCR / Ion Channel

Binds to

Degrading Enzyme
(e.g., FAAH)

Hydrolysis

Downstream Signaling
(e.g., cAMP, Ca²⁺)

Cellular Response

Inactive Metabolites

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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